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Compound of Interest

Compound Name: 3,4-Dimethoxybenzamide

Cat. No.: B075079 Get Quote

3,4-Dimethoxybenzamide: A Technical Safety
and Handling Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety data and handling precautions for

3,4-Dimethoxybenzamide (also known as Veratramide). The information is compiled and

presented to meet the needs of laboratory and drug development professionals, with a focus

on quantitative data, clear experimental protocols, and visual representations of key safety

workflows.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3,4-Dimethoxybenzamide is

presented in the table below. This data is essential for the proper design of experiments and for

understanding the substance's behavior under various conditions.
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Property Value Reference

Molecular Formula C₉H₁₁NO₃ [1][2]

Molecular Weight 181.19 g/mol [1][2]

CAS Number 1521-41-1 [1][2]

Appearance
White to off-white solid/crystal -

powder
[2]

Melting Point 163-164 °C [2]

Boiling Point (Predicted) 278.4 ± 25.0 °C [2]

Density (Predicted) 1.160 ± 0.06 g/cm³ [2]

pKa (Predicted) 16.15 ± 0.50 [2]

Storage Temperature
Room Temperature, sealed in

a dry place
[2]

Hazard Identification and Classification
3,4-Dimethoxybenzamide is classified as a hazardous substance. The following table

summarizes its GHS classification.

Hazard Class Category Hazard Statement

Acute Toxicity (Oral) 4 H302: Harmful if swallowed

Carcinogenicity 1B H350: May cause cancer

Germ Cell Mutagenicity 2
H341: Suspected of causing

genetic defects

Signal Word:Danger[3]

Hazard Pictograms:

Health Hazard
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Exclamation Mark

The following diagram illustrates the logical flow from hazard identification to the appropriate

precautionary response.

Hazard Identification

Precautionary Response

H302: Harmful if swallowed

P264: Wash skin thoroughly after handlingP270: Do not eat, drink or smoke when using this product P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell

H350: May cause cancer

P201: Obtain special instructions before useP280: Wear protective gloves/clothing/eye protection/face protection P308+P313: IF exposed or concerned: Get medical advice/attentionP405: Store locked up

H341: Suspected of causing genetic defects

P501: Dispose of contents/container to an approved waste disposal plant

Click to download full resolution via product page

Caption: GHS Hazard and Precautionary Statement Flowchart.

Toxicological Data
The primary toxicological concerns for 3,4-Dimethoxybenzamide are its acute oral toxicity and

potential carcinogenicity.

Endpoint Value Species Source

Acute Toxicity

Estimate (Oral)
1,920 mg/kg Rat Sigma-Aldrich SDS

Experimental Protocol: Acute Oral Toxicity (OECD
Guideline 423 - Acute Toxic Class Method)
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While the specific study protocol for the acute toxicity of 3,4-Dimethoxybenzamide is not

publicly available, a typical study would follow the OECD 423 guideline. This method is

designed to estimate the acute oral toxicity with a reduced number of animals.

Objective: To determine the acute oral toxicity of a substance by assigning it to a toxicity

class.

Test Animals: A small number of animals (typically rats), usually of a single sex (females are

often preferred), are used for each step.[4]

Procedure:

A stepwise procedure is employed using a starting dose selected from one of four fixed

levels: 5, 50, 300, or 2000 mg/kg body weight.[4]

Three animals are used in each step.[4]

The substance is administered orally, typically via gavage.

Animals are observed for mortality and clinical signs of toxicity for up to 14 days.

The outcome of the first step (number of surviving/dead animals) determines the next

step:

If mortality is observed, the test is repeated with a lower dose.

If no mortality is observed, the test is repeated with a higher dose.

Data Analysis: The results are used to classify the substance into a specific hazard category

based on the observed mortality at different dose levels. This method allows for the

determination of a defined exposure range where lethality is expected.[4]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure safety in

the laboratory.

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling 3,4-Dimethoxybenzamide:

Eye/Face Protection: Chemical safety goggles.

Skin Protection:

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: Laboratory coat.

Respiratory Protection: Required when dusts are generated. Use a NIOSH-approved

respirator with an appropriate particulate filter.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Storage
Store in a tightly closed container.

Keep in a dry and well-ventilated place.

Store locked up or in an area accessible only to qualified or authorized personnel.[3]

The following diagram outlines the standard workflow for safely handling 3,4-
Dimethoxybenzamide in a laboratory setting.
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Start: Prepare to Handle
3,4-Dimethoxybenzamide

Conduct Risk Assessment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Verify Engineering Controls
(Fume Hood Operational)

Handle Substance in Fume Hood

Store Properly in a
Sealed, Labeled Container

Decontaminate Work Area and PPE

Dispose of Waste According to
Institutional Protocols

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b075079?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dimethoxybenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dimethoxybenzamide
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4432764.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4432764.aspx
https://www.sigmaaldrich.com/HK/en/sds/SIGMA/D9143?userType=undefined
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://www.benchchem.com/product/b075079#3-4-dimethoxybenzamide-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b075079#3-4-dimethoxybenzamide-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b075079#3-4-dimethoxybenzamide-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b075079#3-4-dimethoxybenzamide-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b075079?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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